(4-METHYL-PIPERAZIN-1-YL)-(S)-PYRROLIDIN-2-YL-METHANONE
(4-METHYL-PIPERAZIN-1-YL)-(S)-PYRROLIDIN-2-YL-METHANONE
Brand Name:
Vulcanchem
CAS No.:
100158-68-7
VCID:
VC0177095
InChI:
InChI=1S/C10H19N3O/c1-12-5-7-13(8-6-12)10(14)9-3-2-4-11-9/h9,11H,2-8H2,1H3/t9-/m0/s1
SMILES:
CN1CCN(CC1)C(=O)C2CCCN2
Molecular Formula:
C10H19N3O
Molecular Weight:
197.28 g/mol
(4-METHYL-PIPERAZIN-1-YL)-(S)-PYRROLIDIN-2-YL-METHANONE
CAS No.: 100158-68-7
Main Products
VCID: VC0177095
Molecular Formula: C10H19N3O
Molecular Weight: 197.28 g/mol
| CAS No. | 100158-68-7 |
|---|---|
| Product Name | (4-METHYL-PIPERAZIN-1-YL)-(S)-PYRROLIDIN-2-YL-METHANONE |
| Molecular Formula | C10H19N3O |
| Molecular Weight | 197.28 g/mol |
| IUPAC Name | (4-methylpiperazin-1-yl)-[(2S)-pyrrolidin-2-yl]methanone |
| Standard InChI | InChI=1S/C10H19N3O/c1-12-5-7-13(8-6-12)10(14)9-3-2-4-11-9/h9,11H,2-8H2,1H3/t9-/m0/s1 |
| Standard InChIKey | FXYNRDLXGBFSTB-VIFPVBQESA-N |
| Isomeric SMILES | CN1CCN(CC1)C(=O)[C@@H]2CCCN2 |
| SMILES | CN1CCN(CC1)C(=O)C2CCCN2 |
| Canonical SMILES | CN1CCN(CC1)C(=O)C2CCCN2 |
| PubChem Compound | 7175783 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume